Cas no 391220-28-3 (2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide)

• Product Name: 2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide
• CAS No: 391220-28-3
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 6032643
• PubChem ID: 4385208
• Update Time: 2025-11-01

2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide
• Butanamide, 2-bromo-N-(2-methoxy-4-methylphenyl)-3-methyl-
• F0076-0022
• 391220-28-3
• SR-01000004839
• SR-01000004839-1
• AKOS005773674

• Inchi： 1S/C13H18BrNO2/c1-8(2)12(14)13(16)15-10-6-5-9(3)7-11(10)17-4/h5-8,12H,1-4H3,(H,15,16)
• InChI Key： ZSIMIPWJMVPMHT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1OC)(=O)C(Br)C(C)C

Computed Properties

• Exact Mass: 299.05209g/mol
• Monoisotopic Mass: 299.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Boiling Point: 386.0±32.0 °C(Predicted)
• pka: 12.35±0.70(Predicted)

Additional information on 2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide

Recent Advances in the Study of 2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide (CAS: 391220-28-3)

The compound 2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide (CAS: 391220-28-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated and methoxy-substituted structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the importance of controlling reaction temperature and solvent selection to minimize by-products. The optimized synthesis protocol has paved the way for scalable production, which is crucial for further pharmacological evaluations.

Another significant breakthrough was reported in Bioorganic & Medicinal Chemistry Letters, where the compound demonstrated potent inhibitory activity against a specific kinase involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to elucidate the binding interactions between 2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide and the target kinase. The results suggested that the bromine atom and the methoxy group play critical roles in stabilizing the inhibitor-enzyme complex, offering a structural basis for designing more potent derivatives.

Further investigations into the pharmacokinetic properties of this compound were conducted by a team at the University of Cambridge. Their findings, published in Drug Metabolism and Disposition, revealed favorable metabolic stability and moderate bioavailability in rodent models. However, the study also identified potential challenges related to hepatic clearance, suggesting the need for structural modifications to improve drug-like properties.

In addition to its kinase inhibitory activity, recent research has explored the anticancer potential of 2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide. A 2024 study in Cancer Research demonstrated that the compound induces apoptosis in certain cancer cell lines by modulating the expression of pro-apoptotic proteins. These findings open new avenues for developing targeted therapies, particularly for cancers with limited treatment options.

Despite these promising results, challenges remain in translating the preclinical findings into clinical applications. Issues such as toxicity, selectivity, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the development of 2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide as a therapeutic agent.

In conclusion, the recent research on 2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide (CAS: 391220-28-3) underscores its potential as a versatile scaffold for drug discovery. The compound's unique chemical properties and biological activities make it a promising candidate for further investigation. Continued research efforts will be crucial to fully unlock its therapeutic potential and address the existing challenges in drug development.